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Compound of Interest

Compound Name: 1-Cyclohexyl-2-propen-1-one

Cat. No.: B107354 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and potential

biological relevance of 1-Cyclohexyl-2-propen-1-one. This α,β-unsaturated ketone is a

molecule of interest for its potential applications in organic synthesis and as a scaffold in drug

discovery. This document details the synthetic route from commercially available starting

materials, including experimental protocols and characterization data. Furthermore, it explores

the potential biological activities of this class of compounds, offering insights for professionals

in drug development.

Synthetic Pathway
The synthesis of 1-Cyclohexyl-2-propen-1-one can be achieved in a two-step process. The

first step involves the synthesis of the precursor alcohol, 1-Cyclohexyl-2-propen-1-ol, via a

Grignard reaction. The subsequent step is the oxidation of this secondary allylic alcohol to the

desired α,β-unsaturated ketone.
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Caption: Overall synthetic workflow for 1-Cyclohexyl-2-propen-1-one.

Experimental Protocols
Step 1: Synthesis of 1-Cyclohexyl-2-propen-1-ol
This procedure details the preparation of the alcohol precursor via the reaction of

cyclohexanecarboxaldehyde with vinyl magnesium bromide.

Reaction Scheme:

Materials and Reagents:

Reagent
Molar Mass ( g/mol
)

Quantity (mmol) Volume/Mass

Cyclohexanecarboxal

dehyde
112.17 223 24.0 g

1.3 M Vinyl

Magnesium Bromide

in THF

- 253.5 195 mL

Dry Tetrahydrofuran

(THF)
- - 180 mL

Saturated Aqueous

NH₄Cl
- - As needed

Ethyl Acetate - - As needed

Saturated Aqueous

NaHCO₃
- - As needed

Brine - - As needed

Magnesium Sulfate

(MgSO₄)
- - As needed
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Procedure:

To a flame-dried flask containing 140 mL of dry tetrahydrofuran (THF), previously degassed

and flushed with nitrogen, add 195 mL (253.5 mmol) of 1.3 M vinyl magnesium bromide in

THF dropwise over 5 minutes at 0°C under a nitrogen atmosphere.

Stir the resulting solution for 5 minutes at 0°C.

A solution of 24.0 g (223 mmol) of cyclohexanecarboxaldehyde in 40 mL of dry THF is then

added via syringe at 0°C.

The reaction mixture is stirred for 3.75 hours at a temperature between 0°C and 5°C under a

nitrogen atmosphere.

After the reaction is complete, quench the reaction at 0°C by the careful addition of saturated

aqueous ammonium chloride.

Pour the resulting suspension into 1 L of ice-cold saturated aqueous ammonium chloride and

extract with ethyl acetate.

Combine the organic extracts and wash sequentially with saturated aqueous ammonium

chloride, saturated aqueous sodium bicarbonate, and brine.

Dry the ethyl acetate extract over magnesium sulfate, filter, and concentrate under reduced

pressure at room temperature to yield 1-Cyclohexyl-2-propen-1-ol.

Expected Yield: Approximately 31.0 g.

Step 2: Synthesis of 1-Cyclohexyl-2-propen-1-one via
Swern Oxidation
This protocol describes the oxidation of the secondary allylic alcohol, 1-Cyclohexyl-2-propen-1-

ol, to the target α,β-unsaturated ketone using a Swern oxidation.

Reaction Scheme:
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Caption: Experimental workflow for the Swern oxidation.
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Materials and Reagents:

Reagent Molar Mass ( g/mol ) Quantity (equiv)

1-Cyclohexyl-2-propen-1-ol 140.22 1.0

Oxalyl Chloride 126.93 1.5

Dimethyl Sulfoxide (DMSO) 78.13 2.7

Triethylamine (Et₃N) 101.19 7.0

Dry Dichloromethane (CH₂Cl₂) - -

Water (H₂O) - -

Brine - -

Sodium Sulfate (Na₂SO₄) - -

Procedure:

To a solution of oxalyl chloride (1.5 equiv) in dry dichloromethane (DCM), add a solution of

dimethyl sulfoxide (2.7 equiv) in dry DCM dropwise at -78°C over 5 minutes.

After stirring for 5 minutes, a solution of 1-cyclohexyl-2-propen-1-ol (1.0 equiv) in dry DCM is

added dropwise over 5 minutes.

Maintain the reaction mixture at -78°C for 30 minutes.

Add triethylamine (7.0 equiv) dropwise over 10 minutes.

Allow the mixture to warm to room temperature.

Add water to quench the reaction.

Extract the product with DCM.

Wash the combined organic layers with brine, dry over sodium sulfate, and concentrate

under reduced pressure.
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Purify the crude product by flash column chromatography to obtain 1-Cyclohexyl-2-propen-
1-one.

Characterization Data
The structure of 1-Cyclohexyl-2-propen-1-one can be confirmed by spectroscopic methods.

Table of Physicochemical and Spectroscopic Data:

Property Value

Molecular Formula C₉H₁₄O

Molecular Weight 138.21 g/mol

Appearance Colorless to pale yellow liquid (predicted)

Mass Spectrometry (GC-MS)
m/z Top Peak: 55, 2nd Highest: 83, 3rd Highest:

41[1]

Infrared Spectroscopy
Characteristic C=O and C=C stretching

frequencies are expected.

Biological and Pharmacological Context
For professionals in drug development, understanding the potential biological activities of a

novel compound is crucial. 1-Cyclohexyl-2-propen-1-one belongs to the class of α,β-

unsaturated ketones, which are known for their biological reactivity.

Mechanism of Action of α,β-Unsaturated Ketones
The key structural feature of α,β-unsaturated ketones is the conjugated system of a carbon-

carbon double bond and a carbonyl group. This arrangement makes the β-carbon electrophilic

and susceptible to nucleophilic attack by biological macromolecules. This type of reaction is

known as a Michael addition.
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Reactants
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(Electrophile)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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